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Compound of Interest

Compound Name: GalNac-L96

Cat. No.: B10857034 Get Quote

Proper and safe disposal of GalNac-L96 is essential for maintaining laboratory safety and

ensuring environmental compliance. As a specialized chemical used in biomedical research,

GalNac-L96 and any materials contaminated with it must be treated as hazardous waste

unless explicitly determined otherwise by your institution's Environmental Health and Safety

(EHS) department.[1] The information provided in the Safety Data Sheet (SDS) indicates that

the substance causes skin and eye irritation and is harmful to aquatic life with long-lasting

effects.[2][3] Therefore, it must not be disposed of down the drain or in regular trash.[1][4]

The following procedures provide a step-by-step guide for the safe handling and disposal of

GalNac-L96 waste, in line with general laboratory hazardous waste management protocols.

Hazard Identification and Data
Based on available Safety Data Sheets, GalNac-L96 and its analogs present specific hazards

that dictate its disposal route. All chemicals, including GalNac-L96, should be handled with

caution as they may pose unknown hazards.
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Hazard Category GHS Classification
Precautionary
Statement

Source

Skin Irritation Category 2
H315: Causes skin

irritation

Eye Irritation Category 2A
H319: Causes serious

eye irritation

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed

Aquatic Toxicity
Acute Category 1,

Chronic Category 1

H410: Very toxic to

aquatic life with long

lasting effects

Disposal -

P501: Dispose of

contents/ container to

an approved waste

disposal plant

Experimental Protocols: Step-by-Step Disposal
Procedures
This protocol outlines the standard procedure for the collection and disposal of GalNac-L96
waste.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling the waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.

Designate a specific, well-ventilated area for waste accumulation, known as a Satellite

Accumulation Area (SAA). This area must be at or near the point of waste generation.

2. Waste Collection and Segregation:

Solid Waste: Collect unused or expired solid GalNac-L96, as well as contaminated items like

weigh boats, pipette tips, and wipes, in a dedicated, compatible hazardous waste container.
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The container must have a secure, tight-fitting lid.

Liquid Waste: Collect solutions containing GalNac-L96 (e.g., from experiments or dissolved

stock solutions) in a separate, leak-proof, and chemically compatible container (plastic is

often preferred). Do not fill the container beyond 90% capacity to allow for expansion.

Avoid Mixing: Do not mix GalNac-L96 waste with incompatible chemicals. For instance,

store it separately from acids and bases.

3. Container Labeling:

Immediately label the waste container with a hazardous waste tag provided by your

institution's EHS department.

The label must include:

The words "Hazardous Waste."

The full chemical name: "GalNac-L96" and any other constituents in the waste stream.

The approximate concentration and volume of each component.

The date when waste was first added to the container.

Relevant hazard information (e.g., "Irritant," "Aquatic Toxin").

4. Storage in Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in your designated SAA.

Ensure the container is kept closed at all times, except when adding waste.

The SAA should be inspected weekly for any signs of leakage.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time

(typically 6-12 months, check your institutional policy), contact your EHS department to

schedule a waste pickup.
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Do not attempt to dispose of the chemical waste yourself. All hazardous waste must be

handled by trained professionals through an approved disposal program.

6. Disposal of Empty Containers:

A container that held GalNac-L96 is not considered regular trash until it is "empty" according

to regulatory standards.

To render a container empty, remove all possible contents.

It is best practice to rinse the container three times with a suitable solvent (e.g., ethanol or

DMSO, in which GalNac-L96 is soluble).

Crucially, the rinsate from these washes must be collected and disposed of as hazardous

liquid waste.

Once triple-rinsed, deface or remove all chemical labels from the empty container before

disposing of it as regular lab glass or trash, as per your institution's guidelines.

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of GalNac-L96 waste.
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Caption: Workflow for the safe disposal of GalNac-L96 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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